N-(alpha,alpha-dimethylbenzyl)-alpha-bromo-isovaleramide
Cat. No. B8374633
M. Wt: 298.22 g/mol
InChI Key: DDIMWHVNEBSBLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04274862
Procedure details
Into a 500 ml four-necked flask, there were charged methylisobutylketone (150 ml), α,α-dimethylbenzylamine (27.0 g) and triethylamine (21.2 g), and α-bromo-isovaleryl chloride (40.0 g) was dropwise added thereto while stirring at room temperature. Stirring was continued for 3 hours. After completion of the reaction, water (200 ml) was added thereto and the reaction mixture was gradually heated to remove methylisobutylketone, followed by cooling at room temperature. The precipitated crystals were filtered, washed with water, dried and recrystallized from ethanol to give N-(α,α-dimethylbenzyl)-α-bromo-isovaleramide (51.9 g).
Identifiers
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REACTION_CXSMILES
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CC(CC(C)C)=O.[CH3:8][C:9]([NH2:17])([CH3:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.C(N(CC)CC)C.[Br:25][CH:26]([CH:30]([CH3:32])[CH3:31])[C:27](Cl)=[O:28]>O>[CH3:8][C:9]([NH:17][C:27](=[O:28])[CH:26]([Br:25])[CH:30]([CH3:32])[CH3:31])([CH3:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1
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Inputs
Step One
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Name
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|
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Quantity
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150 mL
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Type
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reactant
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Smiles
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CC(=O)CC(C)C
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Name
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Quantity
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27 g
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Type
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reactant
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Smiles
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CC(C1=CC=CC=C1)(C)N
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Name
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Quantity
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21.2 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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40 g
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Type
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reactant
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Smiles
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BrC(C(=O)Cl)C(C)C
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Step Two
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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while stirring at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was dropwise added
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STIRRING
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Type
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STIRRING
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|
Details
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Stirring
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ADDITION
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Type
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ADDITION
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|
Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the reaction mixture was gradually heated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove methylisobutylketone
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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by cooling at room temperature
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitated crystals were filtered
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WASH
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Type
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WASH
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|
Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CUSTOM
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Type
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CUSTOM
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|
Details
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recrystallized from ethanol
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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CC(C1=CC=CC=C1)(C)NC(C(C(C)C)Br)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 51.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 87.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
